Cas no 1208081-36-0 (2,5-Dichloro-pyridine-3-sulfonyl Chloride)

2,5-Dichloro-pyridine-3-sulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical intermediates. Its reactive sulfonyl chloride group enables efficient introduction of the sulfonyl moiety into target molecules, making it valuable for constructing sulfonamides and other derivatives. The dichloro-substituted pyridine ring enhances its reactivity and selectivity in nucleophilic substitution reactions. This compound is particularly useful in medicinal chemistry for modifying bioactive molecules due to its stability and compatibility with various reaction conditions. It is typically handled under inert conditions to prevent hydrolysis. High purity grades ensure consistent performance in demanding synthetic applications.

2,5-Dichloro-pyridine-3-sulfonyl Chloride structure

1208081-36-0 structure

Product Name:2,5-Dichloro-pyridine-3-sulfonyl Chloride

CAS No:1208081-36-0

MF:C₅H₂Cl₃NO₂S

MW:246.498877048492

MDL:MFCD15142815

CID:4577664

PubChem ID:55280434

Update Time:2025-06-06

2,5-Dichloro-pyridine-3-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 2,5-dichloropyridine-3-sulfonyl chloride
- 2,5-Dichloro-pyridine-3-sulfonyl chloride
- SBB100156
- AT18429
- (2,5-dichloro(3-pyridyl))chlorosulfone
- 2,5-Dichloro-pyridine-3-sulphonyl chloride
- 2,5-dichloropyridine-3-sulfonylchloride
- MFCD15142815
- DB-148884
- CS-0215517
- SY326783
- 2,5-Dichloro-3-pyridinesulfonyl chloride
- SCHEMBL16913927
- 1208081-36-0
- WVMVRXXYNPDVBK-UHFFFAOYSA-N
- AKOS006336063
- Z1203135127
- EN300-255938
- 2,5-Dichloro-pyridine-3-sulfonyl Chloride
- MDL： MFCD15142815
- Inchi： 1S/C5H2Cl3NO2S/c6-3-1-4(12(8,10)11)5(7)9-2-3/h1-2H
- InChI Key： WVMVRXXYNPDVBK-UHFFFAOYSA-N
- SMILES： ClS(C1C(=NC=C(C=1)Cl)Cl)(=O)=O

Computed Properties

Exact Mass: 244.887183g/mol
Monoisotopic Mass: 244.887183g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 55.4

2,5-Dichloro-pyridine-3-sulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	070704-500mg	2,5-Dichloro-pyridine-3-sulfonyl chloride	1208081-36-0	95%	500mg	￡188.00	2022-03-01
Fluorochem	070704-1g	2,5-Dichloro-pyridine-3-sulfonyl chloride	1208081-36-0	95%	1g	￡293.00	2022-03-01
Fluorochem	070704-5g	2,5-Dichloro-pyridine-3-sulfonyl chloride	1208081-36-0	95%	5g	￡878.00	2022-03-01
Fluorochem	070704-10g	2,5-Dichloro-pyridine-3-sulfonyl chloride	1208081-36-0	95%	10g	￡1343.00	2022-03-01
Apollo Scientific	OR346212-500mg	2,5-Dichloro-pyridine-3-sulphonyl chloride	1208081-36-0		500mg	£90.00	2023-09-02
Apollo Scientific	OR346212-1g	2,5-Dichloro-pyridine-3-sulphonyl chloride	1208081-36-0		1g	£168.00	2023-09-02
TRC	D439055-25mg	2,5-Dichloro-pyridine-3-sulfonyl Chloride	1208081-36-0		25mg	$ 70.00	2022-06-05
TRC	D439055-50mg	2,5-Dichloro-pyridine-3-sulfonyl Chloride	1208081-36-0		50mg	$ 95.00	2022-06-05
TRC	D439055-250mg	2,5-Dichloro-pyridine-3-sulfonyl Chloride	1208081-36-0		250mg	$ 340.00	2022-06-05
abcr	AB302320-500 mg	2,5-Dichloropyridine-3-sulfonyl chloride, 95%; .	1208081-36-0	95%	500 mg	€311.30	2023-07-20